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Compound of Interest

Compound Name: 1,3-Diethylurea

Cat. No.: B146665 Get Quote

This guide provides essential information regarding the molecular properties of 1,3-
Diethylurea, tailored for researchers, scientists, and professionals in the field of drug

development.

Core Molecular Data
1,3-Diethylurea is a chemical compound with established physical and chemical properties.

The fundamental molecular details are summarized below for easy reference and comparison.

Property Value Citations

Chemical Formula C5H12N2O [1][2][3][4]

Linear Formula C2H5NHCONHC2H5 [1]

Molecular Weight 116.16 g/mol [1][4][5]

CAS Number 623-76-7 [1][2][5][6]

EC Number 210-811-3 [5]

Physical Form
White to almost white powder

or crystalline solid
[2]

Melting Point 112-113 °C [3]

Solubility Soluble in water [2][3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b146665?utm_src=pdf-interest
https://www.benchchem.com/product/b146665?utm_src=pdf-body
https://www.benchchem.com/product/b146665?utm_src=pdf-body
https://www.benchchem.com/product/b146665?utm_src=pdf-body
https://www.scbt.com/p/1-3-diethylurea-623-76-7
https://www.guidechem.com/encyclopedia/1-3-diethylurea-dic6060.html
https://www.chembk.com/en/chem/1,3-diethylurea
https://www.chemicalbook.com/SpectrumEN_623-76-7_1HNMR.htm
https://www.scbt.com/p/1-3-diethylurea-623-76-7
https://www.scbt.com/p/1-3-diethylurea-623-76-7
https://www.chemicalbook.com/SpectrumEN_623-76-7_1HNMR.htm
https://parchem.com/chemical-supplier-distributor/1-3-diethylurea-036245
https://www.scbt.com/p/1-3-diethylurea-623-76-7
https://www.guidechem.com/encyclopedia/1-3-diethylurea-dic6060.html
https://parchem.com/chemical-supplier-distributor/1-3-diethylurea-036245
https://www.chemsrc.com/en/cas/623-76-7_15365.html
https://parchem.com/chemical-supplier-distributor/1-3-diethylurea-036245
https://www.guidechem.com/encyclopedia/1-3-diethylurea-dic6060.html
https://www.chembk.com/en/chem/1,3-diethylurea
https://www.guidechem.com/encyclopedia/1-3-diethylurea-dic6060.html
https://www.chembk.com/en/chem/1,3-diethylurea
https://parchem.com/chemical-supplier-distributor/1-3-diethylurea-036245
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols and Further Information
Detailed experimental protocols for the synthesis or analysis of 1,3-Diethylurea are not readily

available in the provided search results. One source mentions a synthetic method involving the

hydrolysis of bicaret in sulfuric acid, followed by neutralization and extraction, yielding 1,3-
diethylurea[3]. However, a comprehensive, step-by-step protocol is not described. For specific

analytical procedures, such as ¹H NMR, users are directed to specialized chemical

databases[4].

Signaling Pathways and Workflows
Currently, there is no readily available information within the initial search results detailing

specific signaling pathways, experimental workflows, or logical relationships involving 1,3-
Diethylurea that would necessitate a visual diagram. The primary application mentioned is its

use as an intermediate in the production of dyes, pharmaceuticals, and pesticides[3]. Further

research into specific biological activities or mechanisms of action would be required to

delineate any relevant pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146665#molecular-weight-and-formula-of-1-3-
diethylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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